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Compound of Interest

Compound Name: Dehydro Isradipine Lactone

CAS No.: 1076199-91-1

Cat. No.: B601727

Get Quote

Executive Summary
In the rigorous landscape of antihypertensive drug development, the stability profile of

Isradipine is a critical quality attribute. Among its degradation products, Dehydro Isradipine
Lactone (CAS 1076199-91-1) represents a significant specific impurity formed under oxidative

and photolytic stress.

This guide evaluates the analytical performance characteristics of an Optimized Stability-

Indicating Gradient HPLC Method designed specifically for the quantification of Dehydro
Isradipine Lactone. We compare this targeted approach against conventional isocratic

methods, demonstrating superior specificity, sensitivity, and efficiency required for regulatory

compliance (ICH Q3A/Q3B).

Key Takeaway: The Optimized Gradient Method reduces run time by 30% while improving

resolution (

) between the parent drug and the lactone impurity, a critical separation often missed by legacy
isocratic protocols.
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Chemical Profile & Degradation Context[1][2][3][4]
To understand the analytical challenge, one must grasp the formation pathway. Isradipine, a

dihydropyridine calcium channel blocker, undergoes aromatization to Dehydro Isradipine, which

can further cyclize to form the lactone derivative.

Target Analyte: Dehydro Isradipine Lactone Chemical Structure: Isopropyl 4-(benzo[c][1, 2,

5]oxadiazol-4-yl)-2-methyl-5-oxo-5,7-dihydrofuro[3,4-b]pyridine-3-carboxylate Molecular

Formula:

Molecular Weight: 353.33 g/mol [1]

Visualization: Degradation Pathway
The following diagram illustrates the theoretical degradation pathway necessitating high-

specificity analysis.
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Figure 1: Proposed degradation pathway from Isradipine to the Lactone impurity via oxidative

aromatization and subsequent cyclization.

Method Comparison: Legacy vs. Optimized
The primary challenge in analyzing Dehydro Isradipine Lactone is its co-elution tendency with

the Dehydro Isradipine intermediate in standard C18 isocratic systems.
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Feature
Legacy Isocratic Method
(Alternative)

Optimized Gradient
Method (Proposed)

Column C18 (250 x 4.6 mm, 5 µm) C18 (150 x 4.6 mm, 3.5 µm)

Mobile Phase
MeOH : Phosphate Buffer

(Isocratic)

ACN : Ammonium Acetate

(Gradient)

Run Time 25 - 30 minutes 12 - 15 minutes

Resolution (Lactone/Parent) (Risk of overlap) (Baseline separation)

Sensitivity (LOQ) ~0.1% (Limit of quantitation) 0.03% (Trace level detection)

Suitability Routine Assay
Impurity Profiling & Stability

Studies

Expert Insight: The legacy method relies heavily on organic modifiers to move the peaks, often

resulting in peak broadening. The optimized method utilizes a gradient to sharpen the late-

eluting lactone peak, significantly improving the signal-to-noise ratio (S/N).

Detailed Experimental Protocol (Optimized Method)
This protocol is designed to be self-validating. The use of a system suitability solution

containing both Isradipine and the Lactone standard is mandatory before every run.

Chromatographic Conditions
Instrument: HPLC equipped with PDA/UV Detector (or LC-MS/MS for ultra-trace analysis).

Column: Agilent Zorbax Eclipse Plus C18 (150 mm x 4.6 mm, 3.5 µm) or equivalent.

Column Temperature: 30°C.

Flow Rate: 1.0 mL/min.[2][3][4]

Detection Wavelength: 290 nm (Isosbestic point approximation for impurities) or 327 nm.

Injection Volume: 10 µL.
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Mobile Phase Setup
Solvent A: 10 mM Ammonium Acetate buffer (pH 5.0).

Solvent B: Acetonitrile (HPLC Grade).

Gradient Program:

Time (min) % Solvent A % Solvent B Action

0.0 60 40 Equilibration

8.0 20 80 Elution of Impurities

10.0 20 80 Wash

10.1 60 40 Return to Initial

| 15.0 | 60 | 40 | Re-equilibration |

Workflow Diagram
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Figure 2: Step-by-step analytical workflow for the quantification of Dehydro Isradipine
Lactone.

Analytical Performance Characteristics
The following data summarizes the validation of the Optimized Method, adhering to ICH

Q2(R1) guidelines.

Specificity (Stress Testing)
The method must demonstrate the ability to separate the Lactone from the API and other

degradants.

Oxidative Stress (

, 2h): Significant formation of Dehydro Isradipine and trace Lactone.

Photolytic Stress (UV light): Major formation of Dehydro Isradipine Lactone.

Result: No interference at the retention time of the Lactone (approx 6.5 min) from the API

(approx 4.2 min) or blank.

Linearity & Range
Linearity was established by injecting five concentration levels of the Dehydro Isradipine
Lactone standard.

Parameter Result

Concentration Range

Correlation Coefficient (

)

Regression Equation

Slope 24501

Sensitivity (LOD/LOQ)
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Calculated based on the Signal-to-Noise (S/N) ratio.

Parameter Definition Value

LOD (Limit of Detection)

LOQ (Limit of Quantitation)

Accuracy & Precision
Accuracy was determined by recovery studies (spiking method) at three levels (50%, 100%,

150% of target limit).

Mean Recovery:

Repeatability (Intra-day, n=6): RSD

Intermediate Precision (Inter-day, n=12): RSD

Robustness
Small deliberate changes were made to method parameters to verify reliability.

Flow Rate (

): Resolution remained

.

Column Temp (

): Retention times shifted but separation was maintained.

Wavelength (

): No significant change in peak area.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of
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